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Compound of Interest

Compound Name: Iveme

Cat. No.: B1236460

For laboratory professionals, including researchers, scientists, and drug development experts,
the safe handling of chemical compounds is paramount. This document provides essential,
immediate safety and logistical information for the handling of Ivermectin, covering operational
procedures and disposal plans to ensure a safe laboratory environment.

Personal Protective Equipment (PPE) and
Engineering Controls

When handling Ivermectin, a multi-faceted approach to safety, incorporating engineering
controls, personal protective equipment, and stringent hygiene practices, is crucial.[1][2] The
specific requirements may vary depending on whether a solid or liquid formulation is being
used.

Engineering Controls:

o Ventilation: Use of general and local exhaust ventilation is recommended to maintain
airborne concentrations below exposure limits. If ventilation is insufficient, local exhaust
ventilation should be employed.[1][2][3] For facilities, a review of engineering controls,
appropriate decontamination procedures, and industrial hygiene monitoring should be part of
the safety protocol.[2][3]

o Containment: For operations with a potential for generating dusts, mists, or aerosols,
containment technologies are necessary to control the compound at the source and prevent
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its spread.[3] Open handling should be minimized.[1][3]

o Safety Stations: Ensure that eyewash stations and safety showers are located close to the
workstation.[1][4]

Personal Protective Equipment:
A comprehensive PPE regimen is mandatory for all personnel handling Ivermectin.

Respiratory Protection: If exposure limits are exceeded or unknown, appropriate
NIOSH/MSHA-approved respiratory protection must be worn.[1][3] For situations with
potential for uncontrolled release or unknown exposure levels, a positive pressure air-
supplied respirator is recommended as air-purifying respirators have limitations.[1][3] For
solid forms, an effective dust mask should be used where dust formation is a risk.[5]

Eye and Face Protection: Safety glasses with side shields or goggles are required.[1][3] If
the work involves dusty conditions, mists, or aerosols, appropriate goggles should be worn.
[1][3] A faceshield or other full-face protection is necessary if there is a potential for direct
contact with the substance.[1][3]

Hand Protection: Chemical-resistant gloves are required.[1][3] Double gloving should be
considered.[1][3] For flammable formulations, the choice of hand protection should take this
into account.[3]

Skin and Body Protection: A work uniform or laboratory coat is the minimum requirement.[1]
Additional protective garments such as sleevelets, aprons, or disposable suits should be
used based on the specific task to prevent skin exposure.[1] For liquid formulations, a
chemical-resistant apron is recommended.[5]

Operational Handling and Storage Procedures
Strict adherence to handling and storage protocols is essential to minimize risks.
Handling:

» Avoid Contact: Do not breathe dust, mist, or vapors.[1][3] Avoid contact with eyes, skin, and
clothing.[1][5]
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» Hygiene Practices: Wash hands and any exposed skin thoroughly after handling.[1][3][4] Do
not eat, drink, or smoke in areas where Ivermectin is handled or stored.[1][3][4]
Contaminated clothing should be removed and washed before reuse.[1]

e Prevent Dust and Static: For solid formulations, minimize dust generation and accumulation.
[1] Take precautionary measures against static discharges.[1][3] Use non-sparking tools,
especially with flammable liquid formulations.[3]

Storage:

Containers: Keep containers tightly closed and properly labeled.[1][3][6]

e Location: Store in a cool, dry, and well-ventilated place.[3][5][6] Ivermectin should be stored
in a locked, segregated, and approved area.[1][3][4][5][6]

o Temperature: For some formulations, refrigeration at temperatures between 2 and 8 °C is
required.[5]

« Ignition Sources: Keep away from heat, sparks, open flames, and other ignition sources.[1]

[3]
Spill Management and First Aid
In the event of a spill or exposure, immediate and appropriate action is critical.
Spill Response:
» Control Ignition Sources: For flammable formulations, remove all sources of ignition.[3]
» Ventilate: Ensure the area is well-ventilated.[3]

o Containment: Prevent further leakage or spillage if it is safe to do so.[2][3][7] Use inert
absorbent material to soak up spills of liquid formulations.[2][3] For large spills, dikes or other
containment measures should be used.[2][3] For solid spills, sweep or shovel the material
into suitable containers for disposal, avoiding dust formation.[4]

e Personal Protection: Use personal protective equipment during cleanup.[3][4][7]
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» Environmental Protection: Prevent the product from entering drains or waterways.[2][3][4][7]
Local authorities should be notified of significant spills that cannot be contained.[2][3][4][7]

First-Aid Measures:

« Inhalation: If inhaled, move the person to fresh air. Seek medical attention if symptoms
occur.[1][3][4]

» Skin Contact: Remove contaminated clothing and wash the affected skin area immediately
with plenty of water.[3][4][6] Seek medical attention if irritation persists.[6]

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, removing
contact lenses if present and easy to do.[3][4] Seek immediate medical attention.[3][4]

e Ingestion: Do NOT induce vomiting.[3][4] Call a physician or poison control center
immediately.[3][4] Rinse the mouth thoroughly with water.[1][3] Never give anything by mouth
to an unconscious person.[1][3]

Disposal Plan

Proper disposal of lvermectin and its containers is crucial to prevent environmental
contamination and accidental exposure.

e Unused Product: Dispose of contents and containers to an approved waste disposal plant.[1]

[3]14]

o Contaminated Packaging: Empty containers should be taken to an approved waste handling
site for recycling or disposal.[2][3][7] Empty containers retain residue and can be hazardous;
they should not be pressurized, cut, welded, or exposed to ignition sources as they may
explode.[3]

o General Guidance: Follow all applicable local, state, and federal regulations for waste
disposal.[2][3][7] For household quantities, if no take-back program is available, the FDA
recommends mixing the medicine with an undesirable substance like coffee grounds or kitty
litter, placing it in a sealed bag or container, and throwing it in the trash.[8] However, for
laboratory quantities, a licensed professional waste disposal service should be used.
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Quantitative Data Summary

The following table summarizes key hazard and toxicity information for lvermectin.

Data Point Value Formulation Reference
Acute Oral Toxicity N
29.5 mg/kg (Mouse) Not specified [6]
(LD50)
Category 2 (Fatal if
GHS Classification swallowed) or )
) Solid/General [1]
(Oral) Category 4 (Harmful if
swallowed)
GHS Classification Category 3 (Toxic in
) ) General
(Dermal) contact with skin)
GHS Classification Category 1 (Causes
(STOT - Single damage to Central Solid & Liquid [11[3]
Exposure, Oral) Nervous System)
GHS Classification Category 1 (Causes
(STOT - Repeated damage to Central Solid & Liquid [11[3]
Exposure, Oral) Nervous System)
GHS Classification Category 2A (Causes o
. . o Liquid [3]
(Eye Irritation) serious eye irritation)
Category 2 (Highl
GHS Classification gory _( g Y o
flammable liquid and Liquid [3]

(Flammable Liquid)
vapor)

Ivermectin Handling Workflow

The following diagram illustrates the logical workflow for the safe handling of Ivermectin in a
laboratory setting.
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Caption: Logical workflow for the safe handling of Ivermectin in a laboratory setting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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